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This in-depth technical guide provides a comprehensive overview of the principles and
methodologies for delineating palustrine wetlands and determining their jurisdictional status
under the U.S. Clean Water Act. Understanding these processes is critical for environmental
compliance, land use planning, and ecological research. This document synthesizes the three-
parameter approach to wetland identification, details the current regulatory landscape, and
presents the logical framework for making defensible delineation and jurisdictional decisions.

Introduction to Palustrine Wetlands and Delineation

Palustrine wetlands, which include marshes, bogs, swamps, and fens, are vital ecosystems
that provide essential services such as water filtration, flood control, and habitat for a diverse
array of species. Wetland delineation is the scientific process of identifying the precise
boundaries of these areas based on the presence of three key environmental indicators:
hydrophytic vegetation, hydric soils, and wetland hydrology.[1] Accurate delineation is the
foundational step for any activity that may impact these sensitive environments and is a legal
requirement for determining jurisdiction under the Clean Water Act (CWA).[2]

The U.S. Army Corps of Engineers (USACE) and the Environmental Protection Agency (EPA)
are the primary federal agencies responsible for regulating activities in "waters of the United
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States," which can include wetlands.[3] Therefore, a thorough and scientifically sound wetland
delineation is paramount for regulatory compliance.

The Three-Parameter Approach to Wetland
Delineation

The USACE employs a three-parameter approach that requires positive evidence of
hydrophytic vegetation, hydric soils, and wetland hydrology to classify an area as a wetland.[1]
[4] All three parameters must be present under normal circumstances for an area to be
considered a wetland.

Hydrophytic Vegetation

Hydrophytic vegetation consists of plant species that are adapted to thrive in the anaerobic soll
conditions associated with prolonged saturation or flooding.[5] The determination of hydrophytic
vegetation involves assessing the plant community and the indicator status of the dominant
species.

2.1.1 Experimental Protocol: Vegetation Analysis

« Stratification of Vegetation: Divide the plant community into five strata: tree, sapling/shrub,
woody vine, and ground cover (herbaceous).[6]

o Dominance Test: Identify the dominant plant species in each stratum. A plant community is
considered hydrophytic if more than 50% of the dominant species are classified as Obligate
(OBL), Facultative Wetland (FACW), or Facultative (FAC).[7]

» Prevalence Index (PI): For more complex cases, calculate the Prevalence Index, a weighted-
average of the indicator status of all plant species in a plot. A Pl of < 3.0 is indicative of
hydrophytic vegetation.[3][9]

Table 1: Plant Indicator Status Categories
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Probability of Occurrence

Indicator Category Code .

in Wetlands
Obligate Wetland OBL >99%
Facultative Wetland FACW 67% - 99%
Facultative FAC 34% - 66%
Facultative Upland FACU 1% - 33%
Obligate Upland UPL <1%

Source: U.S. Fish and Wildlife Service[5]

Hydric Soils

Hydric soils are formed under conditions of saturation, flooding, or ponding long enough during
the growing season to develop anaerobic conditions in the upper part.[10] These conditions
lead to distinct soil characteristics that can be observed in the field.

2.2.1 Experimental Protocol: Soil Profile Analysis
» Soil Pit Excavation: Dig a soil pit to a depth of at least 20 inches to observe the soil profile.

e Color Assessment: Use a Munsell Soil Color Chart to determine the matrix and mottle colors.
Gleyed (grayish, bluish, or greenish) matrices are a strong indicator of hydric soils.[1]

 Indicator Identification: Look for specific field indicators of hydric soils as defined by the
Natural Resources Conservation Service (NRCS). These indicators are categorized based
on soil texture (e.g., sandy, loamy/clayey).[11][12]

Table 2: Common Field Indicators of Hydric Soils
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Indicator ID Indicator Name Description

A thick layer of organic soil

Al Histosol ]
material.
o ] A thick organic surface layer
A2 Histic Epipedon ) )
over mineral soil.
) A gleyed matrix in a sandy soil
S4 Sandy Gleyed Matrix
layer near the surface.[13]
A sandy layer with redox
S5 Sandy Redox concentrations and a low
chroma matrix.[13]
] A gleyed matrix in a loamy or
F2 Loamy Gleyed Matrix )
clayey soil layer.
A loamy or clayey layer with
F3 Depleted Matrix y ] yeyy
redox depletions.
A dark-colored surface layer
F6 Redox Dark Surface

with redox concentrations.

Source: Natural Resources Conservation Service[11]

Wetland Hydrology

Wetland hydrology refers to the presence of water at or near the surface for a sufficient
duration during the growing season to influence the development of hydrophytic vegetation and
hydric soils.[14] Evidence of wetland hydrology can be direct (primary indicators) or indirect
(secondary indicators).

2.3.1 Experimental Protocol: Hydrological Assessment

» Field Observations: During a site visit, look for primary indicators such as surface water, a
high water table observed in a soil pit, or soil saturation.[15]

e Secondary Indicator Identification: Observe secondary indicators that provide evidence of
past inundation or saturation, such as water marks on trees, drift lines, and oxidized

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.nae.usace.army.mil/portals/74/docs/regulatory/JurisdictionalLimits/Hydric%20Soils%20in%20New%20England/Field_Indicators_for_Identifying_Hydric_Soils_in_New_England_Supplement.pdf
https://www.nae.usace.army.mil/portals/74/docs/regulatory/JurisdictionalLimits/Hydric%20Soils%20in%20New%20England/Field_Indicators_for_Identifying_Hydric_Soils_in_New_England_Supplement.pdf
https://www.nrcs.usda.gov/sites/default/files/2022-09/Field_Indicators_of_Hydric_Soils.pdf
https://dec.vermont.gov/watershed/wetlands/what/id/hydrology
https://bwsr.state.mn.us/sites/default/files/2021-10/TribalTraining_Day2_Hydro_Soil_Veg.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

rhizospheres along living roots.[14][15]

e Hydrologic Monitoring: For difficult sites, long-term monitoring of water levels in wells or

piezometers can provide direct measurement of the depth and duration of saturation.[16]

Table 3: Wetland Hydrology Indicators

Indicator Type

Indicator

Description

Primary

Surface Water

Direct observation of standing

water.

High Water Table

Water table observed within 12

inches of the soil surface.[15]

Saturation

Water glistening on the
surfaces of soil samples taken
from within 12 inches of the

surface.[15]

Algal Mat or Crust

A mat or crust of algae on the

soil surface.[17]

Secondary

Water Marks

Stains on bark or other fixed
objects indicating a past high

water level.

Drift Deposits

Debris deposited by water

movement.

Oxidized Rhizospheres

Iron oxide concretions on the
surfaces of roots and

rhizomes.[10]

Geomorphic Position

Location in a depression, on a
floodplain, or at the toe of a

slope.[15]

Source: U.S. Army Corps of Engineers[17]
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Jurisdictional Determination

Once a wetland has been delineated, the next step is to determine if it is subject to federal
jurisdiction under the Clean Water Act.[18] This determination hinges on whether the wetland
qualifies as a "water of the United States” (WOTUS).

The Evolving Definition of WOTUS

The definition of WOTUS has been the subject of significant legal and regulatory debate. The
Supreme Court case Sackett v. EPA (2023) significantly narrowed the scope of federal
jurisdiction over wetlands.[19][20] The current interpretation limits CWA jurisdiction to wetlands
that have a "continuous surface connection" to bodies of water that are themselves "waters of
the United States" in the traditional sense, such as relatively permanent, standing, or
continuously flowing bodies of water like streams, oceans, rivers, and lakes.[19][20][21] The
"significant nexus" test, which previously allowed for jurisdiction over more isolated wetlands,
has been rejected for establishing jurisdiction over wetlands.[21][22]

3.1.1 Key Tenets of the Current Jurisdictional Standard

o Adjacency: To be jurisdictional, a wetland must be "adjacent"” to a traditional navigable water,
meaning it must have a continuous surface connection.[21]

o Continuous Surface Connection: The wetland must be "indistinguishable” from the adjacent
water body, without separation by features like berms, dikes, or uplands.[21] Intermittent
flows through channels, ditches, or swales are no longer sufficient to establish adjacency.[21]

o Relatively Permanent Waters: The adjacent water body must be a relatively permanent,
standing, or continuously flowing body of water.[19]

The Jurisdictional Determination Process

The process of obtaining a jurisdictional determination (JD) from the USACE involves a formal
request and submission of detailed information about the delineated aquatic resources on a
property.[23]

3.2.1 Experimental Protocol: Jurisdictional Determination Request
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» Delineation Report: Prepare a comprehensive wetland delineation report that includes maps,
data sheets, and a description of the site's vegetation, soils, and hydrology.[24]

e Request Form: Complete and submit the appropriate JD request form to the local USACE
district.[23]

e Supporting Documentation: Provide supporting data such as aerial photographs, soll
surveys, and topographic maps.

o Connectivity Analysis: For an Approved Jurisdictional Determination (AJD), provide data to
demonstrate the presence or absence of a continuous surface connection to a traditional
navigable water.

Visualizing the Delineation and Jurisdictional
Workflows

The following diagrams illustrate the logical pathways for conducting a wetland delineation and
making a jurisdictional determination.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Available at: [https://www.benchchem.com/product/b1229143#palustrine-wetland-
delineation-and-jurisdictional-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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